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Introduction
AZD6370 is a potent, orally active, small-molecule glucokinase activator (GKA) that has been

investigated for its potential role in the management of type 2 diabetes mellitus (T2DM).

Glucokinase (GK) plays a pivotal role in glucose homeostasis, acting as a glucose sensor in

pancreatic β-cells and as a key regulator of glucose uptake and glycogen synthesis in the liver.

By allosterically activating GK, AZD6370 enhances glucose-stimulated insulin secretion from

the pancreas and increases hepatic glucose uptake, thereby offering a dual mechanism of

action to lower blood glucose levels. This technical guide provides an in-depth overview of the

core scientific and clinical data related to AZD6370 and its role in glucose homeostasis.

Core Mechanism of Action: Glucokinase Activation
Glucokinase, also known as hexokinase IV, is a key enzyme in the glycolytic pathway. Unlike

other hexokinases, GK has a low affinity for glucose and is not inhibited by its product, glucose-

6-phosphate. These properties allow GK to function as a glucose sensor, responding to

changes in blood glucose concentrations within the physiological range.

AZD6370 acts as an allosteric activator of glucokinase, meaning it binds to a site on the

enzyme distinct from the glucose-binding site. This binding event induces a conformational

change in the enzyme, leading to an increased affinity for glucose and an enhanced catalytic

rate. The EC50 of AZD6370 against human recombinant GK has been reported to be 45 nM.
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The activation of GK by AZD6370 has two primary effects on glucose homeostasis:

In Pancreatic β-cells: Increased GK activity leads to a higher rate of glucose metabolism,

resulting in an elevated ATP/ADP ratio. This closes ATP-sensitive potassium (KATP)

channels, leading to membrane depolarization, calcium influx, and ultimately, enhanced

glucose-stimulated insulin secretion.

In the Liver: Activation of GK promotes the conversion of glucose to glucose-6-phosphate,

the first step in both glycogen synthesis and glycolysis. This increases hepatic glucose

uptake from the bloodstream, contributing to the overall glucose-lowering effect.

Signaling Pathway of Glucokinase Activation
The following diagram illustrates the signaling pathway through which glucokinase activation by

AZD6370 influences glucose homeostasis in pancreatic β-cells and hepatocytes.
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Part A: Dose-Ranging

Part B: Dosing Regimen

Patient Screening
(T2DM) Randomization

Fasted State

Fed State

Dosing:
Placebo, 20mg, 60mg, 180mg

Dosing:
Placebo, 20mg, 60mg, 180mg

Blood Sampling
(Glucose, Insulin, C-Peptide)

Patient Screening
(T2DM) Randomization

Dosing (180mg total):
- Single Dose

- BID
- QID

24h Blood Sampling
(Glucose Profile)
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Healthy Volunteer Screening

Overnight Fast

IV Catheter Placement
(Drug/Placebo & Glucose Infusion)

Baseline Blood Sampling

Oral Administration:
AZD6370 (10-650mg) or Placebo

Euglycemic Clamp Initiation

Frequent Blood Glucose Monitoring Pharmacodynamic (GIR) and
Pharmacokinetic Blood Sampling

Variable Glucose Infusion
(to maintain euglycemia)

adjusts
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[https://www.benchchem.com/product/b1666226#azd6370-and-its-role-in-glucose-
homeostasis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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